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Compound of Interest

Compound Name: 2-Chlorothiazole-5-thiol

Cat. No.: B15202557 Get Quote

In-Depth Technical Guide: Physical Properties of
2-Chlorothiazole-5-thiol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a framework for the determination of key physical properties of 2-
Chlorothiazole-5-thiol, specifically its melting point and solubility. Due to a lack of readily

available data in scientific literature and chemical databases for this specific compound, this

document focuses on providing detailed experimental protocols and the expected qualitative

properties based on its chemical structure.

Physicochemical Data Summary
The following table outlines the essential physical property data required for the

characterization of 2-Chlorothiazole-5-thiol. At present, specific experimental values are not

available and must be determined empirically.
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Physical Property Value

Melting Point Data not available

Solubility in Water Data not available

Solubility in Polar Organic Solvents (e.g.,

Ethanol)
Data not available

Solubility in Nonpolar Organic Solvents (e.g.,

Diethyl Ether)
Data not available

Solubility in Aqueous Acid (e.g., 5% HCl) Data not available

Solubility in Aqueous Base (e.g., 5% NaOH) Data not available

Based on the structure, 2-Chlorothiazole-5-thiol is expected to be a solid at room temperature

with limited solubility in water and greater solubility in common organic solvents. The presence

of the acidic thiol group suggests probable solubility in aqueous base.

Experimental Protocols
The following are standard, detailed methodologies for the empirical determination of the

melting point and solubility profile of a solid organic compound such as 2-Chlorothiazole-5-
thiol.

Melting Point Determination
The melting point of a pure crystalline solid is a sharp, characteristic physical property. The

following capillary method is a standard technique for its determination.[1][2][3]

Apparatus:

Melting point apparatus

Sealed-end glass capillary tubes

Mortar and pestle

Spatula
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Procedure:

Sample Preparation: A small amount of the dry, solid sample should be finely powdered

using a mortar and pestle to ensure uniform heat distribution.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the solid into the sealed end. This is

repeated until a 2-3 mm column of tightly packed sample is achieved.

Approximate Melting Point: The loaded capillary is placed in the heating block of the melting

point apparatus. The temperature is increased at a relatively rapid rate (e.g., 5-10°C per

minute) to determine an approximate melting range.

Accurate Melting Point: A fresh sample is prepared and placed in the apparatus, which has

been allowed to cool to at least 20°C below the approximate melting point. The sample is

then heated at a slow, controlled rate of 1-2°C per minute.

Data Recording: The temperature at which the first drop of liquid is observed is recorded as

the onset of melting. The temperature at which the entire sample becomes a clear liquid is

the completion of melting. The melting point is reported as this range.

Solubility Determination
A qualitative solubility profile is crucial for understanding a compound's behavior in various

solvent systems, which is fundamental for purification, formulation, and biological testing.[4][5]

[6][7]

Apparatus and Reagents:

Small test tubes (e.g., 10 x 75 mm)

Calibrated droppers or pipettes

Vortex mixer (optional)

Spatula
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Solvents: Deionized water, 5% (w/v) aqueous NaOH, 5% (v/v) aqueous HCl, ethanol, diethyl

ether.

Procedure:

Sample and Solvent Measurement: Approximately 20-30 mg of the solid is placed into a

clean, dry test tube. 1 mL of the selected solvent is then added.

Mixing: The mixture is agitated vigorously for 1-2 minutes. A vortex mixer can be used to

ensure thorough mixing.

Observation: The sample is observed for any signs of dissolution. A compound is considered

"soluble" if it completely dissolves to form a clear solution. If any solid remains, it is deemed

"insoluble" or "sparingly soluble."

Systematic Testing: This procedure is systematically repeated for each of the specified

solvents. The general workflow is to first test solubility in water. If the compound is insoluble

in water, its solubility in aqueous acid and base is then determined. Solubility in organic

solvents is typically assessed independently.

Experimental Workflow Visualization
The logical flow for determining the fundamental physical properties of a novel or

uncharacterized solid compound is depicted below.
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Melting Point Determination Solubility Profile Determination

Start with Pure Solid Sample

Prepare Powdered Sample

Pack Capillary Tube (2-3 mm)

Determine Approximate M.P. (Fast Heating)

Determine Accurate M.P. Range (Slow Heating)

Record Melting Point Range

End of Basic Physical Characterization

Start with Pure Solid Sample

Test in Water

Soluble in Water?

Test in 5% NaOH & 5% HCl

No
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Caption: Experimental Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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